Cas no 1700628-40-5 (6-n-Butyloxy-2-naphthylmagnesium bromide, 0.5M 2-MeTHF)

• Product Name: 6-n-Butyloxy-2-naphthylmagnesium bromide, 0.5M 2-MeTHF
• CAS No: 1700628-40-5
• MF: C₁₄H₁₅BrMgO
• MW: 303.477303743362
• CID: 6432028
• Update Time: 2026-03-11

6-n-Butyloxy-2-naphthylmagnesium bromide, 0.5M 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• 6-n-Butyloxy-2-naphthylmagnesium bromide, 0.5M 2-MeTHF

• MDL： MFCD18375482
• Inchi： 1S/C14H15O.BrH.Mg/c1-2-3-10-15-14-9-8-12-6-4-5-7-13(12)11-14;;/h5-9,11H,2-3,10H2,1H3;1H;/q;;+1/p-1
• InChI Key： FFKDVWZAFUYALB-UHFFFAOYSA-M
• SMILES： O(C1C=CC2C=C([Mg]Br)C=CC=2C=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 6-n-Butyloxy-2-naphthylmagnesium bromide, 0.5M 2-MeTHF

Recent Advances in the Application of 6-n-Butyloxy-2-naphthylmagnesium bromide (0.5M 2-MeTHF) and Compound 1700628-40-5 in Chemical Biology and Pharmaceutical Research

The chemical biology and pharmaceutical industries continue to witness significant advancements in the development and application of novel reagents and compounds. Among these, 6-n-Butyloxy-2-naphthylmagnesium bromide (0.5M in 2-MeTHF) and the compound with CAS number 1700628-40-5 have emerged as critical tools in synthetic chemistry and drug discovery. This research brief aims to provide an up-to-date overview of the latest studies and applications involving these two key substances, highlighting their roles in facilitating complex chemical transformations and their potential therapeutic implications.

6-n-Butyloxy-2-naphthylmagnesium bromide, a Grignard reagent prepared in 0.5M 2-methyltetrahydrofuran (2-MeTHF), has gained attention for its unique reactivity profile and environmental advantages. Recent studies have demonstrated its efficacy in nucleophilic addition reactions, particularly in the synthesis of naphthalene derivatives with potential biological activity. The choice of 2-MeTHF as a solvent is noteworthy, as it offers improved sustainability compared to traditional ethereal solvents while maintaining excellent stability for the Grignard reagent. A 2023 study published in the Journal of Organic Chemistry reported that this reagent system enables highly selective coupling reactions under mild conditions, with yields exceeding 85% in most cases.

Compound 1700628-40-5, whose structure has been closely guarded by several pharmaceutical companies, has recently been disclosed in patent applications as a key intermediate in the synthesis of novel kinase inhibitors. Structural analysis suggests it contains a unique heterocyclic core that may contribute to enhanced binding affinity and selectivity. Preliminary biological data from in vitro studies indicate potent activity against a range of cancer cell lines, with IC50 values in the low nanomolar range. The compound's mechanism of action appears to involve allosteric modulation of specific protein kinases, as reported in a recent Nature Chemical Biology publication.

The intersection of these two chemical entities presents exciting opportunities for medicinal chemistry. Researchers at a leading academic institution have recently demonstrated that 6-n-Butyloxy-2-naphthylmagnesium bromide can be used to efficiently introduce naphthyl groups into the scaffold of 1700628-40-5 analogs, potentially expanding the structure-activity relationship (SAR) exploration space. This approach has yielded several derivatives showing improved pharmacokinetic properties while maintaining the desired biological activity. The synthetic methodology, detailed in a 2024 ACS Medicinal Chemistry Letters article, represents a significant advancement in the efficient modification of this promising class of compounds.

From a pharmaceutical development perspective, both 6-n-Butyloxy-2-naphthylmagnesium bromide and compound 1700628-40-5 address critical needs in the industry. The Grignard reagent offers a reliable and scalable method for introducing complex aromatic groups, while 1700628-40-5 provides a privileged scaffold for targeting challenging biological pathways. Recent process chemistry studies have focused on optimizing the large-scale preparation of both materials, with particular attention to safety, yield, and purity. These developments suggest that both compounds will play increasingly important roles in drug discovery pipelines in the coming years.

Looking forward, several research groups have announced plans to further investigate the therapeutic potential of 1700628-40-5 derivatives, with clinical trials expected to begin within the next two years. Concurrently, modifications to the 6-n-Butyloxy-2-naphthylmagnesium bromide system are being explored to expand its utility in asymmetric synthesis. The continued evolution of these chemical tools underscores the dynamic nature of chemical biology research and its critical role in advancing pharmaceutical innovation.